Cas no 34687-04-2 (Methyl 3,3-dimethyl-4-nitrobutanoate)

Methyl 3,3-dimethyl-4-nitrobutanoate structure
34687-04-2 structure
Product Name:Methyl 3,3-dimethyl-4-nitrobutanoate
CAS No:34687-04-2
MF:C7H13NO4
MW:175.182422399521
CID:2156758
PubChem ID:13952658
Update Time:2025-04-21

Methyl 3,3-dimethyl-4-nitrobutanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,3-dimethyl-4-nitrobutanoate
    • DTXSID701289206
    • MROKADHZDXBQMO-UHFFFAOYSA-N
    • SCHEMBL13732135
    • 34687-04-2
    • DA-06576
    • 3,3-dimethyl-4-nitro-butyric acid methyl ester
    • MDL: MFCD27975865
    • Inchi: 1S/C7H13NO4/c1-7(2,5-8(10)11)4-6(9)12-3/h4-5H2,1-3H3
    • InChI Key: MROKADHZDXBQMO-UHFFFAOYSA-N
    • SMILES: O(C)C(CC(C)(C)C[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 175.08445790Da
  • Monoisotopic Mass: 175.08445790Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.1Ų
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